Cas no 1805201-33-5 (2-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1805201-33-5
• MF: C₈H₆F₆N₂
• MW: 244.137062549591
• CID: 4885426
• Update Time: 2025-06-29

2-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F6N2/c9-3-1-4(7(10)11)16-5(2-15)6(3)8(12,13)14/h1,7H,2,15H2
• InChI Key： MGVRMAYDSVSEBU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)N=C(CN)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine

2-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine

The compound 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine, with the CAS number 1805201-33-5, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes an aminomethyl group at position 2, a difluoromethyl group at position 6, a fluorine atom at position 4, and a trifluoromethyl group at position 3. These substituents contribute to its distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in the development of novel drug candidates. Its structure allows for strong interactions with biological targets, such as enzymes and receptors, due to the presence of electron-withdrawing groups like the trifluoromethyl and difluoromethyl substituents. These groups enhance the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for binding affinity in pharmacological applications. Additionally, the aminomethyl group at position 2 provides a site for further functionalization, enabling the creation of bioisosteres or prodrugs that may improve pharmacokinetic profiles.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The use of fluorinated substituents necessitates careful control over reaction conditions to avoid unwanted side reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. Researchers have also explored alternative routes, such as microwave-assisted synthesis and continuous flow chemistry, to streamline the production process and reduce environmental impact.

The physical and chemical properties of 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine have been extensively studied to understand its behavior in different environments. Its high fluorine content contributes to its stability under harsh conditions, while its pyridine ring imparts aromaticity and planarity to the molecule. These characteristics make it suitable for use in high-performance materials, such as organic semiconductors and advanced polymers. Recent research has demonstrated its potential as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional porosity and surface area for applications in gas storage and catalysis.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For instance, it has exhibited moderate inhibitory activity against kinases involved in cancer progression, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, its ability to modulate ion channels has been explored in the context of neurological disorders, such as epilepsy and pain management. While these findings are still in early stages, they underscore the versatility of this compound in addressing diverse therapeutic areas.

The environmental impact of 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine is another critical aspect that has been investigated. Given its fluorinated nature, concerns about bioaccumulation and persistence in ecosystems have been raised. However, recent studies indicate that under aerobic conditions, this compound undergoes microbial degradation pathways that minimize its environmental footprint. Efforts are ongoing to optimize its synthesis and application processes to further reduce ecological risks.

In conclusion, 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine represents a cutting-edge molecule with multifaceted applications across chemistry and biology. Its unique structure enables it to serve as both a building block for advanced materials and a lead compound for drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.